Cas no 1450931-07-3 ((5-Bromo-4-isobutoxypyridin-2-yl)methanol)

• Product Name: (5-Bromo-4-isobutoxypyridin-2-yl)methanol
• CAS No: 1450931-07-3
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 4827490
• Update Time: 2023-08-19

(5-Bromo-4-isobutoxypyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-4-isobutoxypyridin-2-yl)methanol
• CC(C)COc1cc(CO)ncc1Br

• Inchi： 1S/C10H14BrNO2/c1-7(2)6-14-10-3-8(5-13)12-4-9(10)11/h3-4,7,13H,5-6H2,1-2H3
• InChI Key： OXEXPZQMODDPJV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CO)C=C1OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• XLogP3: 2
• Topological Polar Surface Area: 42.4